Cas no 1315368-23-0 (methyl 3-(4-methyl-1,3-thiazol-2-yl)prop-2-ynoate)

• Product Name: methyl 3-(4-methyl-1,3-thiazol-2-yl)prop-2-ynoate
• CAS No: 1315368-23-0
• MF: C₈H₇NO₂S
• MW: 181.211680650711
• MDL: MFCD19382333
• CID: 5572830
• PubChem ID: 54594416
• Update Time: 2025-08-03

methyl 3-(4-methyl-1,3-thiazol-2-yl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(4-methyl-2-thiazolyl)-, methyl ester
• methyl 3-(4-methyl-1,3-thiazol-2-yl)prop-2-ynoate
• Methyl 3-(4-methylthiazol-2-yl)propiolate

• MDL： MFCD19382333
• Inchi： 1S/C8H7NO2S/c1-6-5-12-7(9-6)3-4-8(10)11-2/h5H,1-2H3
• InChI Key： JIHLIYFRZOSISE-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C#CC1=NC(C)=CS1

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 277.6±33.0 °C(Predicted)
• pka: 1.07±0.10(Predicted)

Additional information on methyl 3-(4-methyl-1,3-thiazol-2-yl)prop-2-ynoate

Comprehensive Overview of Methyl 3-(4-methyl-1,3-thiazol-2-yl)prop-2-ynoate (CAS No. 1315368-23-0)

Methyl 3-(4-methyl-1,3-thiazol-2-yl)prop-2-ynoate (CAS No. 1315368-23-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique thiazole and propynoate functional groups, serves as a versatile building block for synthesizing more complex molecules. Its molecular structure, which includes a 4-methyl-1,3-thiazole ring and a methyl prop-2-ynoate moiety, makes it particularly valuable for applications in drug discovery and development.

In recent years, the demand for heterocyclic compounds like Methyl 3-(4-methyl-1,3-thiazol-2-yl)prop-2-ynoate has surged due to their role in designing bioactive molecules. Researchers are particularly interested in its potential as a pharmacophore in the development of novel therapeutics. The compound's alkyne functionality allows for efficient click chemistry reactions, enabling rapid modular synthesis of drug candidates. This aligns with the growing trend in pharmaceutical research toward fragment-based drug design and high-throughput screening methodologies.

The compound's CAS No. 1315368-23-0 serves as a unique identifier in chemical databases, facilitating its tracking in global supply chains. Its molecular formula, C₈H₇NO₂S, reflects its relatively compact size, which is advantageous for drug-likeness properties according to Lipinski's rule of five. The presence of both hydrogen bond acceptors and hydrogen bond donors in its structure enhances its potential for forming crucial interactions with biological targets.

From a synthetic chemistry perspective, Methyl 3-(4-methyl-1,3-thiazol-2-yl)prop-2-ynoate offers multiple reactive sites for further functionalization. The thiazole ring is known for its electron-rich nature, making it amenable to electrophilic aromatic substitution reactions. Meanwhile, the ester group provides opportunities for hydrolysis or transesterification, and the alkyne moiety can participate in various coupling reactions. These features make it a valuable intermediate in multicomponent reactions and cascade syntheses that are currently popular in green chemistry initiatives.

In material science applications, the conjugated system present in Methyl 3-(4-methyl-1,3-thiazol-2-yl)prop-2-ynoate has attracted attention for potential use in organic electronics. The combination of the thiazole heterocycle with the alkyne-ester functionality may contribute to interesting photophysical properties, relevant to the development of organic light-emitting diodes (OLEDs) or organic photovoltaics. This aligns with current industry trends toward sustainable and flexible electronic materials.

Quality control and analytical characterization of CAS No. 1315368-23-0 typically involve advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for research and development applications. The compound's stability profile is another area of interest, with studies focusing on its behavior under various storage conditions and in different solvent systems.

The commercial availability of Methyl 3-(4-methyl-1,3-thiazol-2-yl)prop-2-ynoate has increased in response to growing demand from academic and industrial laboratories. Suppliers typically offer the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. Current market trends show particular interest from companies specializing in custom synthesis and contract research organizations (CROs) serving the pharmaceutical sector.

From a regulatory perspective, proper handling and documentation of CAS No. 1315368-23-0 are essential for compliance with international chemical control regulations. While not classified as hazardous under standard protocols, appropriate laboratory safety measures should always be followed when working with this compound, including the use of personal protective equipment and proper ventilation systems.

Future research directions for Methyl 3-(4-methyl-1,3-thiazol-2-yl)prop-2-ynoate may explore its potential in emerging areas such as proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies. The compound's structural features could make it suitable for incorporation into bifunctional molecules designed to recruit E3 ubiquitin ligases. Additionally, its application in metal-organic frameworks (MOFs) and other advanced materials represents another promising avenue for investigation.

In conclusion, Methyl 3-(4-methyl-1,3-thiazol-2-yl)prop-2-ynoate (CAS No. 1315368-23-0) stands as an important chemical entity with diverse applications across multiple scientific disciplines. Its unique structural characteristics and synthetic versatility ensure its continued relevance in cutting-edge research and development efforts. As scientific understanding of heterocyclic chemistry advances, this compound is likely to find even broader utility in addressing contemporary challenges in healthcare, agriculture, and materials science.